3-[(Benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-1-carboxylic acid

• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol
• IUPAC Name: 3-phenylmethoxycarbonyl-3-azabicyclo[4.1.0]heptane-1-carboxylic acid
• InChI: InChI=1S/C15H17NO4/c17-13(18)15-8-12(15)6-7-16(10-15)14(19)20-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,17,18)
• InChI Key: VSTYKXBBBJACQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2(C1C2)C(=O)O)C(=O)OCC3=CC=CC=C3

Description

3-[(Benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-1-carboxylic acid is a sophisticated synthetic building block of significant value in medicinal chemistry and organic synthesis. This compound features a rigid, strained azabicyclo[4.1.0]heptane core, a structure recognized as a privileged scaffold in drug discovery for its ability to impart favorable three-dimensional properties and metabolic stability to potential therapeutic agents Journal of Medicinal Chemistry . The molecule is functionally protected; the benzyloxycarbonyl (Cbz) group safeguards the secondary amine, allowing for selective deprotection under mild conditions later in a synthetic sequence, a strategy fundamental to the construction of complex molecules Organic Chemistry Portal . The carboxylic acid moiety provides a versatile handle for further derivatization via amide coupling or esterification reactions. Its primary research application lies in serving as a key intermediate for the synthesis of novel bioactive compounds, including protease inhibitors, receptor modulators, and other pharmacologically active molecules targeting the central nervous system and other therapeutic areas. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic purposes.

Preparation Methods

Method 1: Cyclization of N-Protected Amino Alcohol Derivatives

Description:
This approach involves starting from N-protected amino alcohols, typically with a benzyl protecting group, followed by intramolecular cyclization to form the azabicyclic core. The key steps include:

• Step 1: Protection of the amino group with a benzyloxycarbonyl (Cbz) group.
• Step 2: Conversion of the alcohol to a suitable leaving group (e.g., halide or mesylate).
• Step 3: Intramolecular nucleophilic substitution to form the bicyclic structure.

Reaction Scheme:

N-Cbz amino alcohol → Activation (e.g., halogenation) → Intramolecular cyclization → Bicyclic amino alcohol

Advantages:

• High regioselectivity
• Good control over stereochemistry

Data Tables Summarizing Preparation Methods

Method Number	Starting Materials	Key Reactions	Main Advantages	Challenges	References
1	N-Cbz amino alcohol	Intramolecular nucleophilic substitution	High regioselectivity	Requires careful control of reaction conditions	KR20160018524A
2	Imine and alkene precursors	[2+2] cycloaddition	Stereoselectivity potential	Limited literature on direct application	Recent research articles
3	Linear olefin precursor	Ring-Closing Metathesis	Scalability and efficiency	Catalyst cost and optimization	Ongoing research

Extensive Research Discoveries and Innovations

• Protecting Group Strategies: The benzyl (Cbz) group is favored for its stability during cyclization and ease of removal via catalytic hydrogenation.
• Stereoselectivity Control: Chiral auxiliaries and catalysts have been explored to enhance stereoselectivity, crucial for biological activity.
• Green Chemistry Approaches: Recent advances focus on reducing hazardous reagents, employing microwave-assisted synthesis, and recyclable catalysts.

Chemical Reactions Analysis

Types of Reactions

3-[(Benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

Reduction: This involves the addition of hydrogen or the removal of oxygen.

Substitution: This involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and nucleophiles for substitution reactions. The conditions for these reactions vary but generally include controlled temperatures and the use of solvents like dichloromethane (DCM) or ethanol.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an alcohol.

Scientific Research Applications

3-[(Benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-1-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the construction of complex bicyclic structures.

Biology: It can be used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: It may be used in the synthesis of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism by which 3-[(Benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-1-carboxylic acid exerts its effects involves its interaction with specific molecular targets. The benzyloxycarbonyl group can act as a protecting group in organic synthesis, while the azabicyclo heptane ring system can interact with enzymes or receptors, modulating their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Their Properties

Compound Name	Substituents	Molecular Formula	Molecular Weight	Purity (%)	CAS Number	Source
3-[(Benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-1-carboxylic acid	Cbz (position 3), COOH (position 1)	C₁₄H₁₅NO₄	261.27	N/A	1239421-67-0	Chemlyte Solutions
(1R,6S)-3-(tert-Butoxycarbonyl)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid	Boc (position 3), COOH (position 1)	C₁₂H₁₉NO₄	241.29	95%	1820752-46-2	Enamine Ltd
3-[(tert-Butoxy)carbonyl]-3-azabicyclo[4.1.0]heptane-6-carboxylic acid	Boc (position 3), COOH (position 6)	C₁₂H₁₉NO₄	241.29	95%	1309352-51-9	Combi-Blocks
Benzyl 7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate	Cbz (position 3), oxa (oxygen at position 7)	C₁₃H₁₅NO₃	233.26	N/A	72948-89-1	CymitQuimica

Key Observations :

• Protective Groups: The tert-butoxycarbonyl (Boc) group (CAS 1820752-46-2) offers stability under basic conditions, whereas the benzyloxycarbonyl (Cbz) group is cleaved via hydrogenolysis, enabling selective deprotection strategies .

Comparison with Bicyclo[3.1.1]heptane and Bicyclo[2.2.1]heptane Derivatives

Table 2: Impact of Ring System Variations

Compound Name	Ring System	Key Functional Groups	Molecular Formula	Molecular Weight
3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.1]heptane-1-carboxylic acid	bicyclo[3.1.1]	Boc (position 3), COOH (position 1)	C₁₂H₁₉NO₄	241.29
7-Azabicyclo[2.2.1]heptane-1-carboxylic acid (3-hydroxy derivative)	bicyclo[2.2.1]	COOH (position 1), OH (position 3)	C₇H₁₁NO₃	157.17

Key Observations :

• Ring Strain: The bicyclo[4.1.0]heptane system (norbornane analog) has higher strain than bicyclo[3.1.1] or [2.2.1], influencing conformational rigidity and reactivity .
• Biological Activity : The 3-hydroxy derivative of bicyclo[2.2.1]heptane (CAS N/A) may exhibit enhanced hydrogen-bonding capacity compared to the parent compound, useful in enzyme inhibition .

Purity and Commercial Availability

• Purity : Most analogs (e.g., CAS 1309352-51-9) are available at ≥95% purity, ensuring reliability in downstream applications .
• Cost: Boc-protected derivatives (e.g., $3,950/250 mg, Santa Cruz Biotechnology) are significantly costlier than Cbz analogs due to proprietary synthesis routes .

Biological Activity

3-[(Benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-1-carboxylic acid, also known by its CAS number 134575-45-4, is a bicyclic compound with significant potential in medicinal chemistry. This article explores its biological activity, mechanisms of action, and relevant case studies, providing a comprehensive overview based on diverse research findings.

• Molecular Formula : C₁₃H₁₅NO₃
• Molecular Weight : 275.30 g/mol
• CAS Number : 134575-45-4
• Structure : The compound features a bicyclic structure that is essential for its biological interactions.

Mechanisms of Biological Activity

The biological activity of 3-[(Benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-1-carboxylic acid is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in metabolic pathways.

Enzyme Inhibition

Research indicates that this compound may act as an inhibitor of certain enzymes, which can lead to therapeutic effects in conditions such as cancer and fungal infections. For instance, it has been shown to inhibit the activity of specific proteases that are crucial for tumor progression and metastasis .

Antifungal Activity

In studies evaluating antifungal properties, derivatives of azabicyclo compounds have demonstrated efficacy against various fungal strains. This suggests that 3-[(Benzyloxy)carbonyl]-3-azabicyclo[4.1.0]heptane-1-carboxylic acid could be developed into a novel antifungal agent .

Case Studies

Several case studies have highlighted the effectiveness of this compound and its derivatives in preclinical models:

• Anticancer Activity : A study conducted on azabicyclo compounds revealed their ability to induce apoptosis in cancer cell lines, suggesting potential use in targeted cancer therapies .
• Fungal Inhibition : Research demonstrated that derivatives exhibited significant antifungal activity against Candida species, indicating the potential for development as an antifungal treatment .
• Mechanistic Studies : Investigations into the mechanism of action revealed that these compounds might modulate key signaling pathways involved in cell survival and proliferation .

Data Summary Table

Property	Value
Molecular Formula	C₁₃H₁₅NO₃
Molecular Weight	275.30 g/mol
CAS Number	134575-45-4
Biological Activities	Anticancer, Antifungal
Key Mechanism	Enzyme inhibition